N-[3-(1,3-benzoxazol-2-yl)-4-chlorophenyl]-2-(4-bromophenoxy)acetamide

• IUPAC Name: N-[3-(1,3-benzoxazol-2-yl)-4-chlorophenyl]-2-(4-bromophenoxy)acetamide
• InChI: InChI=1S/C21H14BrClN2O3/c22-13-5-8-15(9-6-13)27-12-20(26)24-14-7-10-17(23)16(11-14)21-25-18-3-1-2-4-19(18)28-21/h1-11H,12H2,(H,24,26)
• InChI Key: GEAKNQBPPCIJER-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(O2)C3=C(C=CC(=C3)NC(=O)COC4=CC=C(C=C4)Br)Cl
• Molecular Formula: C21H14BrClN2O3
• Molecular Weight: 457.7 g/mol

Description

N-[3-(1,3-benzoxazol-2-yl)-4-chlorophenyl]-2-(4-bromophenoxy)acetamide, also known as BCA, is a chemical compound that has been synthesized and studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of N-[3-(1,3-benzoxazol-2-yl)-4-chlorophenyl]-2-(4-bromophenoxy)acetamide is not fully understood, but it is believed to involve the inhibition of certain enzymes that are essential for cancer cell growth and proliferation. N-[3-(1,3-benzoxazol-2-yl)-4-chlorophenyl]-2-(4-bromophenoxy)acetamide has been shown to inhibit the activity of histone deacetylases (HDACs), which are involved in the regulation of gene expression and are often overexpressed in cancer cells.
Biochemical and Physiological Effects:
In addition to its potential anti-cancer effects, N-[3-(1,3-benzoxazol-2-yl)-4-chlorophenyl]-2-(4-bromophenoxy)acetamide has also been studied for its effects on other biochemical and physiological processes. It has been found to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine. This suggests that N-[3-(1,3-benzoxazol-2-yl)-4-chlorophenyl]-2-(4-bromophenoxy)acetamide may have potential applications in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of N-[3-(1,3-benzoxazol-2-yl)-4-chlorophenyl]-2-(4-bromophenoxy)acetamide is that it is relatively easy to synthesize and can be obtained in relatively large quantities. However, one limitation is that it has not yet been extensively studied in vivo and its safety profile is not well understood.

Future Directions

There are several potential future directions for the study of N-[3-(1,3-benzoxazol-2-yl)-4-chlorophenyl]-2-(4-bromophenoxy)acetamide. One area of focus could be the development of more potent and selective HDAC inhibitors based on the structure of N-[3-(1,3-benzoxazol-2-yl)-4-chlorophenyl]-2-(4-bromophenoxy)acetamide. Another area of interest could be the study of N-[3-(1,3-benzoxazol-2-yl)-4-chlorophenyl]-2-(4-bromophenoxy)acetamide's effects on other biochemical and physiological processes, such as its potential applications in the treatment of neurological disorders. Overall, N-[3-(1,3-benzoxazol-2-yl)-4-chlorophenyl]-2-(4-bromophenoxy)acetamide shows promise as a potential therapeutic agent for a variety of diseases and conditions, and further research is needed to fully understand its potential applications.

Synthesis Methods

N-[3-(1,3-benzoxazol-2-yl)-4-chlorophenyl]-2-(4-bromophenoxy)acetamide can be synthesized through a multi-step process that involves the reaction of 4-bromoanisole with 4-chloro-3-nitrobenzoic acid to form 4-chloro-3-nitrophenyl 4-bromoanisyl ether. This intermediate is then reacted with 2-(2-aminoethoxy)acetic acid to produce N-[3-(1,3-benzoxazol-2-yl)-4-chlorophenyl]-2-(4-bromophenoxy)acetamide.

Scientific Research Applications

N-[3-(1,3-benzoxazol-2-yl)-4-chlorophenyl]-2-(4-bromophenoxy)acetamide has been studied for its potential applications in scientific research, particularly in the field of cancer research. It has been found to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for further study.